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Compound of Interest

Compound Name: Ethyl 2-(Benzylsulfanyl)acetate

Cat. No.: B3050824 Get Quote

Disclaimer: This technical guide focuses on Ethyl 2-(benzyloxy)acetate due to the limited

availability of public data for Ethyl 2-(benzylsulfanyl)acetate. The structural difference, the

substitution of a sulfur atom with an oxygen atom, will influence the chemical properties.

However, the information presented here for the oxygen analog provides a valuable reference

for researchers interested in this class of compounds.

Introduction
Ethyl 2-(benzyloxy)acetate is an organic compound that belongs to the class of carboxylic acid

esters. It features a benzyl group attached to an acetate moiety via an ether linkage. This

compound serves as a versatile building block in organic synthesis and may be explored for its

potential biological activities. This guide provides a comprehensive overview of its chemical

properties, synthesis, and analytical methodologies.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Ethyl 2-

(benzyloxy)acetate.
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Property Value Source

Molecular Formula C₁₁H₁₄O₃ [1][2]

Molecular Weight 194.23 g/mol [1][2]

CAS Number 32122-09-1 [1][2]

Appearance Liquid [1]

Density 1.070 g/mL at 25 °C [1]

Refractive Index n20/D 1.493 [1]

Storage Temperature 2-8°C [1]

SMILES CCOC(=O)COCc1ccccc1 [1]

InChI

1S/C11H14O3/c1-2-14-

11(12)9-13-8-10-6-4-3-5-7-

10/h3-7H,2,8-9H2,1H3

[1]

InChI Key
PHSWWKXTGAJPCQ-

UHFFFAOYSA-N
[1]

Synthesis
A common method for the synthesis of substituted acetate esters involves the reaction of a

corresponding alcohol with an activated acetic acid derivative. While a specific, detailed

experimental protocol for the synthesis of Ethyl 2-(benzyloxy)acetate was not found in the

immediate search results, a general synthetic pathway can be inferred.

A plausible synthesis route is the Williamson ether synthesis followed by esterification, or the

direct alkylation of an alcohol with an ethyl haloacetate. For instance, the reaction of benzyl

alcohol with ethyl bromoacetate in the presence of a base would yield the desired product.

A related synthesis for a more complex derivative, ethyl 2-(2-benzyloxy-4-methylsulfonylamino-

5-phenoxybenzoyl)acetate, involves the reaction of a ketone with diethyl carbonate and sodium

hydride. While not a direct synthesis of the core topic, it illustrates a method for forming a

related ethyl acetate derivative.
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Ethyl 2-(benzyloxy)acetate

are not readily available in the searched literature. However, based on general organic

chemistry principles, the following outlines potential experimental approaches.

General Synthesis of Ethyl 2-(benzyloxy)acetate
(Illustrative)
Materials:

Benzyl alcohol

Ethyl bromoacetate

Sodium hydride (or a milder base like potassium carbonate)

Anhydrous aprotic solvent (e.g., THF, DMF)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

To a solution of benzyl alcohol in the chosen anhydrous solvent, add sodium hydride portion-

wise at 0 °C under an inert atmosphere.

Allow the mixture to stir for a specified time to ensure the formation of the sodium benzoxide.

Add ethyl bromoacetate dropwise to the reaction mixture.

The reaction is then allowed to warm to room temperature and stirred until completion,

monitored by Thin Layer Chromatography (TLC).
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Upon completion, the reaction is quenched by the slow addition of water.

The aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with saturated aqueous sodium bicarbonate

solution and brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Analytical Methods
Standard analytical techniques would be employed to confirm the identity and purity of the

synthesized compound:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

elucidate the structure of the molecule.

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the ester

carbonyl and the ether linkage.

Logical Relationships in Synthesis
The synthesis of Ethyl 2-(benzyloxy)acetate can be visualized as a straightforward two-step

logical process involving the formation of an alkoxide followed by a nucleophilic substitution.
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Caption: Synthetic workflow for Ethyl 2-(benzyloxy)acetate.

Potential Signaling Pathway Involvement
While no specific signaling pathways involving Ethyl 2-(benzyloxy)acetate were identified in the

search results, compounds with similar structural motifs are of interest in drug discovery. For

example, some esters and ethers are known to interact with various biological targets. Should

this compound be investigated for its biological activity, a general workflow for screening its

effect on a hypothetical signaling pathway is presented below.
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Caption: Experimental workflow for pathway analysis.

Conclusion
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Ethyl 2-(benzyloxy)acetate is a compound with well-defined physical and chemical properties.

While detailed experimental protocols and biological activity data are not extensively available

in the public domain, its synthesis can be achieved through standard organic chemistry

reactions. This guide provides a foundational understanding of this compound for researchers

and professionals in the field of chemical and pharmaceutical sciences. Further investigation

into its reactivity and biological properties could reveal novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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